N'-(2,4-dimethylbenzylidene)-2-(2-methoxyphenoxy)acetohydrazide

• IUPAC Name: N-[(E)-(2,4-dimethylphenyl)methylideneamino]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C18H20N2O3/c1-13-8-9-15(14(2)10-13)11-19-20-18(21)12-23-17-7-5-4-6-16(17)22-3/h4-11H,12H2,1-3H3,(H,20,21)/b19-11+
• InChI Key: PEWWKUYSGWPINJ-YBFXNURJSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C=NNC(=O)COC2=CC=CC=C2OC)C
• Isomeric SMILES: CC1=CC(=C(C=C1)/C=N/NC(=O)COC2=CC=CC=C2OC)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N'-(2,4-dimethylbenzylidene)-2-(2-methoxyphenoxy)acetohydrazide, also known as LMK-235, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of hydrazide derivatives and has been found to possess various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N'-(2,4-dimethylbenzylidene)-2-(2-methoxyphenoxy)acetohydrazide is not fully understood. However, it has been proposed that it exerts its effects by inhibiting various signaling pathways involved in inflammation, cancer, and viral infections. It has also been found to modulate the activity of various enzymes and receptors involved in these processes.
Biochemical and Physiological Effects:
N'-(2,4-dimethylbenzylidene)-2-(2-methoxyphenoxy)acetohydrazide has been found to exhibit various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the activity of NF-κB, a transcription factor involved in inflammation. In addition, it has been found to induce apoptosis in cancer cells and inhibit the replication of various viruses, including HIV and HCV.

Advantages and Limitations for Lab Experiments

One of the major advantages of N'-(2,4-dimethylbenzylidene)-2-(2-methoxyphenoxy)acetohydrazide is its high potency and selectivity towards various targets. It has also been found to exhibit low toxicity and good pharmacokinetic properties. However, one of the limitations of N'-(2,4-dimethylbenzylidene)-2-(2-methoxyphenoxy)acetohydrazide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N'-(2,4-dimethylbenzylidene)-2-(2-methoxyphenoxy)acetohydrazide. One of the potential applications of this compound is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. It has also been suggested that N'-(2,4-dimethylbenzylidene)-2-(2-methoxyphenoxy)acetohydrazide may have potential as an anti-fibrotic agent in various organs, such as the liver and lungs. Further studies are needed to elucidate the exact mechanism of action of N'-(2,4-dimethylbenzylidene)-2-(2-methoxyphenoxy)acetohydrazide and to explore its potential therapeutic applications in various diseases.

Scientific Research Applications

N'-(2,4-dimethylbenzylidene)-2-(2-methoxyphenoxy)acetohydrazide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit potent anti-inflammatory, anti-cancer, and anti-viral activities. In addition, it has been reported to possess neuroprotective effects and has shown promising results in the treatment of Alzheimer's disease.